Cas no 60734-82-9 (Oxetane;heptadecahydrate)

• Product Name: Oxetane;heptadecahydrate
• CAS No: 60734-82-9
• MF: C₃H₄₀O₁₈
• MW: 364.338905334473
• CID: 2834941
• PubChem ID: 71374093
• Update Time: 2025-04-21

Oxetane;heptadecahydrate Chemical and Physical Properties

Names and Identifiers

• Oxetane--water (1/17)
• DTXSID60796891
• 60734-82-9
• Oxetane;heptadecahydrate

• Inchi： 1S/C3H6O.17H2O/c1-2-4-3-1;;;;;;;;;;;;;;;;;/h1-3H2;17*1H2
• InChI Key： MPJNXQIKJUVYOX-UHFFFAOYSA-N
• SMILES： O1CCC1.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 364.22146442Da
• Monoisotopic Mass: 364.22146442Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 17.2
• Covalently-Bonded Unit Count: 18
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.2Ų